Cas no 784142-98-9 (1H-Pyrazole-5-carboxylic acid, 3-(3-bromophenyl)-1-methyl-, ethyl ester)
784142-98-9 structure
Product Name:1H-Pyrazole-5-carboxylic acid, 3-(3-bromophenyl)-1-methyl-, ethyl ester
CAS No:784142-98-9
MF:C13H13BrN2O2
MW:309.158522367477
CID:1792069
PubChem ID:57428256
Update Time:2025-04-21
1H-Pyrazole-5-carboxylic acid, 3-(3-bromophenyl)-1-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-5-carboxylic acid, 3-(3-bromophenyl)-1-methyl-, ethyl ester
- SCHEMBL4489852
- 784142-98-9
- DA-02798
-
- Inchi: 1S/C13H13BrN2O2/c1-3-18-13(17)12-8-11(15-16(12)2)9-5-4-6-10(14)7-9/h4-8H,3H2,1-2H3
- InChI Key: BNQFPAOQKXUTGU-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C1C=C(C(=O)OCC)N(C)N=1
Computed Properties
- Exact Mass: 308.01604g/mol
- Monoisotopic Mass: 308.01604g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 44.1Ų
1H-Pyrazole-5-carboxylic acid, 3-(3-bromophenyl)-1-methyl-, ethyl ester Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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